![molecular formula C11H10N2O2 B4875804 6-(2-furyl)-1,5,6,7-tetrahydro-4H-indazol-4-one](/img/structure/B4875804.png)
6-(2-furyl)-1,5,6,7-tetrahydro-4H-indazol-4-one
Overview
Description
6-(2-furyl)-1,5,6,7-tetrahydro-4H-indazol-4-one is a chemical compound that belongs to the indazole family. It has been extensively studied due to its potential therapeutic applications in various fields such as cancer research, inflammation, and neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 6-(2-furyl)-1,5,6,7-tetrahydro-4H-indazol-4-one varies depending on the application. In cancer research, it induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt/mTOR pathway. It also inhibits angiogenesis by inhibiting the VEGF/VEGFR2 pathway. In inflammation, it inhibits the production of inflammatory cytokines by inhibiting the NF-κB pathway. In neurodegenerative disorders, it reduces oxidative stress and inflammation by activating the Nrf2 pathway.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species and increase the levels of antioxidant enzymes. It also reduces the levels of inflammatory cytokines and increases the levels of anti-inflammatory cytokines. In cancer research, it inhibits the growth of cancer cells and induces apoptosis. In neurodegenerative disorders, it reduces oxidative stress and inflammation and protects neurons from damage.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-(2-furyl)-1,5,6,7-tetrahydro-4H-indazol-4-one in lab experiments is its potential therapeutic applications in various fields. It has been extensively studied and has shown promising results in cancer research, inflammation, and neurodegenerative disorders. However, one of the limitations is its low solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 6-(2-furyl)-1,5,6,7-tetrahydro-4H-indazol-4-one. One direction is to investigate its potential therapeutic applications in other fields such as cardiovascular diseases and metabolic disorders. Another direction is to improve its solubility and bioavailability to enhance its efficacy. Additionally, the development of analogs and derivatives of this compound could lead to the discovery of more potent and selective compounds for various applications.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various scientific research applications. Its potential therapeutic applications in cancer research, inflammation, and neurodegenerative disorders make it a valuable compound for further study. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions discussed in this paper provide a comprehensive overview of this compound.
Scientific Research Applications
6-(2-furyl)-1,5,6,7-tetrahydro-4H-indazol-4-one has shown promising results in various scientific research applications. In cancer research, it has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. In neurodegenerative disorders, it has been found to have neuroprotective effects by reducing oxidative stress and inflammation.
Properties
IUPAC Name |
6-(furan-2-yl)-1,5,6,7-tetrahydroindazol-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O2/c14-10-5-7(11-2-1-3-15-11)4-9-8(10)6-12-13-9/h1-3,6-7H,4-5H2,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXIFZWAPWBKYOJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)C2=C1NN=C2)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.